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Compound of Interest

Compound Name:
5-(3-Chlorophenyl)-5-oxovaleric

acid

CAS No.: 75381-46-3

Cat. No.: B1302662 Get Quote

Introduction
5-(3-Chlorophenyl)-5-oxovaleric acid is a pivotal intermediate in the synthesis of various

pharmaceutically active compounds and advanced materials. Its structural motif, featuring a

substituted aromatic ketone and a carboxylic acid, allows for diverse chemical modifications,

making it a valuable building block in drug discovery and development. This application note

provides a comprehensive, in-depth technical guide for the large-scale synthesis of 5-(3-
Chlorophenyl)-5-oxovaleric acid, focusing on a robust and scalable Friedel-Crafts acylation

protocol. This document is intended for researchers, scientists, and professionals in the field of

chemical and pharmaceutical development.

Reaction and Mechanism
The synthesis of 5-(3-Chlorophenyl)-5-oxovaleric acid is efficiently achieved through the

Friedel-Crafts acylation of chlorobenzene with glutaric anhydride, utilizing anhydrous aluminum

chloride as a Lewis acid catalyst.[1]

Reaction Scheme:

The reaction proceeds via an electrophilic aromatic substitution mechanism.[1] The aluminum

chloride activates the glutaric anhydride, leading to the formation of a highly electrophilic

acylium ion intermediate. The electron-rich π-system of the chlorobenzene ring then attacks
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this acylium ion. The chloro-substituent on the benzene ring is an ortho-, para-director,

meaning it directs the incoming electrophile to the positions ortho and para to itself.[2][3] Due to

steric hindrance, the para-substituted product is typically the major isomer. A subsequent

deprotonation step restores the aromaticity of the ring, yielding the final product.[1]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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